Cas no 455957-95-6 (3-Pyrrolidinecarboxylic acid, 4-(2,4-difluorophenyl)-1-(1,1-dimethylethyl)-, (3R,4S)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-(2,4-difluorophenyl)-1-(1,1-dimethylethyl)-, (3R,4S)-
• CAS No: 455957-95-6
• MF: C₁₅H₁₉F₂NO₂
• MW: 283.313671350479
• CID: 5861281
• PubChem ID: 67211837
• Update Time: 2025-07-09

3-Pyrrolidinecarboxylic acid, 4-(2,4-difluorophenyl)-1-(1,1-dimethylethyl)-, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(2,4-difluorophenyl)-1-(1,1-dimethylethyl)-, (3R,4S)-
• (3r,4s)-1-tert-butyl-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid
• AT37210
• SCHEMBL1920391
• (3R,4S)-4-(2,4-Difluorophenyl)-1-(1,1-dimethylethyl)-3-pyrrolidinecarboxylic acid
• 455957-95-6
• rac-(3R,4S)-1-tert-butyl-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid
• (3R,4S)-1-(tert-butyl)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid
• EN300-6490489
• DTXSID101133170

• Inchi： 1S/C15H19F2NO2/c1-15(2,3)18-7-11(12(8-18)14(19)20)10-5-4-9(16)6-13(10)17/h4-6,11-12H,7-8H2,1-3H3,(H,19,20)/t11-,12+/m1/s1
• InChI Key： VREKTDQOMSTPDN-NEPJUHHUSA-N
• SMILES： N1(C(C)(C)C)C[C@H](C2=CC=C(F)C=C2F)[C@@H](C(O)=O)C1

Computed Properties

• Exact Mass: 283.13838517g/mol
• Monoisotopic Mass: 283.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 358.5±42.0 °C(Predicted)
• pka: 3.60±0.40(Predicted)

Additional information on 3-Pyrrolidinecarboxylic acid, 4-(2,4-difluorophenyl)-1-(1,1-dimethylethyl)-, (3R,4S)-

3-Pyrrolidinecarboxylic Acid, 4-(2,4-Difluorophenyl)-1-(1,1-Dimethylethyl)-, (3R,4S)-

The compound 3-Pyrrolidinecarboxylic Acid, 4-(2,4-Difluorophenyl)-1-(1,1-Dimethylethyl)-, (3R,4S)- (CAS No: 455957-95-6) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolidine derivatives and exhibits a unique combination of functional groups that contribute to its pharmacological properties.

Pyrrolidine, a five-membered nitrogen-containing ring structure, forms the core of this molecule. The carboxylic acid group attached at position 3 introduces acidity and hydrogen bonding capabilities, which are crucial for interactions with biological targets. The 2,4-difluorophenyl substituent at position 4 adds electronic diversity and enhances the molecule's lipophilicity, potentially improving its bioavailability. Furthermore, the tert-butyl group at position 1 provides steric bulk, which can influence the molecule's conformation and stability.

The stereochemistry of this compound is defined by its (3R,4S) configuration. Stereoisomerism plays a critical role in determining the biological activity of molecules; thus, the specific arrangement of substituents in this compound is likely optimized for interactions with target proteins or enzymes.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug design due to their ability to modulate various biological pathways. For instance, research has shown that pyrrolidine-containing compounds can act as inhibitors of kinase enzymes or modulators of ion channels. The presence of fluorine atoms in the phenyl ring further enhances the compound's potential as a lead molecule in medicinal chemistry programs.

From a synthetic perspective, the construction of this compound involves a series of well-established organic reactions. The synthesis typically begins with the preparation of pyrrolidine derivatives through cyclization reactions or ring-opening strategies. Subsequent steps involve functional group transformations and stereoselective additions to achieve the desired stereochemistry and substitution pattern.

In terms of applications, this compound may serve as a building block for more complex molecules or as a ligand in drug discovery efforts targeting specific diseases such as cancer or neurodegenerative disorders. Its unique combination of structural features makes it an attractive candidate for further exploration in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of compounds like 3-Pyrrolidinecarboxylic Acid, providing valuable insights into their therapeutic potential without extensive experimental work.

In conclusion, 3-Pyrrolidinecarboxylic Acid, 4-(2,4-Difluorophenyl)-1-(1,1-Dimethylethyl)-, (3R,4S)- (CAS No: 455957-95-6) represents an intriguing molecule with promising applications in drug discovery and development. Its structural complexity and stereochemical integrity make it a valuable asset for researchers aiming to explore novel therapeutic interventions.